Cas no 1105192-27-5 (2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid
• CAS No: 1105192-27-5
• MF: C₁₀H₇N₃O₃S
• MW: 249.245880365372
• MDL: MFCD16653129
• CID: 5045538
• PubChem ID: 33679372
• Update Time: 2025-06-08

2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid
• 2-(pyridine-2-carbonylamino)-1,3-thiazole-4-carboxylic acid

• MDL： MFCD16653129
• Inchi： 1S/C10H7N3O3S/c14-8(6-3-1-2-4-11-6)13-10-12-7(5-17-10)9(15)16/h1-5H,(H,15,16)(H,12,13,14)
• InChI Key： BIUUYPCBHJBWJB-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 249.021
• Monoisotopic Mass: 249.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120

Additional information on 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid

Professional Introduction to 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic Acid (CAS No. 1105192-27-5)

2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid, with the CAS number 1105192-27-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a pyridine moiety and a carboxylic acid group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for medicinal chemistry investigations.

The compound’s structure consists of a central thiazole ring, which is fused with an amino group at the 2-position and a carboxylic acid at the 4-position. The pyridinylcarbonyl moiety is attached to the amino group, enhancing its potential for further functionalization and interaction with biological targets. This structural arrangement not only imparts specific chemical characteristics but also opens up possibilities for designing molecules with tailored pharmacological effects.

In recent years, there has been growing interest in thiazole derivatives due to their wide range of biological activities. These compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The thiazole core is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it an attractive scaffold for drug discovery. The introduction of additional functional groups, such as the pyridine moiety in 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid, can further modulate its biological activity and improve its binding affinity to target proteins.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The carboxylic acid group at the 4-position of the thiazole ring can be easily modified through various chemical reactions, such as esterification or amidation, allowing for the creation of a diverse library of derivatives. These derivatives can then be screened for their biological activity against various disease targets. For instance, studies have shown that certain thiazole derivatives exhibit potent inhibitory effects on kinases and other enzymes involved in cancer progression.

The pyridine moiety in 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid also plays a crucial role in its pharmacological properties. Pyridine-based compounds are well-known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This makes them particularly useful in designing molecules that can selectively bind to specific proteins or enzymes. Furthermore, the presence of multiple functional groups in this compound provides opportunities for further derivatization and optimization of its pharmacokinetic and pharmacodynamic properties.

Recent research has highlighted the importance of thiazole derivatives in addressing emerging therapeutic challenges. For example, studies have demonstrated that certain thiazole-based compounds exhibit significant activity against drug-resistant bacterial strains. This is particularly relevant in light of the growing problem of antibiotic resistance worldwide. By targeting unique bacterial mechanisms or pathways, these compounds could offer new strategies for combating infections caused by multidrug-resistant bacteria.

In addition to their antimicrobial properties, thiazole derivatives have also shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including arthritis, diabetes, and cardiovascular disorders. The anti-inflammatory effects of these compounds are thought to be mediated through their ability to inhibit key inflammatory pathways such as NF-κB and MAPK. By modulating these pathways, thiazole-based drugs could provide relief from symptoms associated with inflammatory conditions.

The synthesis of 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid involves several steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiazole core through condensation reactions between appropriate precursors. Subsequent functionalization steps are then performed to introduce the pyridine moiety and the carboxylic acid group at the 4-position. Each step must be carefully monitored using analytical techniques such as HPLC or NMR spectroscopy to ensure that the desired product is obtained.

The purification process is also critical for obtaining high-quality material suitable for further studies. Recrystallization or column chromatography are commonly used techniques for purifying this compound. Once purified, the compound can be used in various downstream applications such as biochemical assays or preclinical studies.

The potential applications of 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Thiazole derivatives have been explored as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. Additionally, their unique electronic properties make them interesting candidates for use in organic electronics and materials science applications.

In conclusion, 2-[(2-Pyridinylcarbonyl)amino]-1,3-thiazole-4-carboxylic acid (CAS No. 1105192-27-5) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing molecules with tailored biological activities. Recent studies have highlighted its potential applications in treating various diseases including cancer and inflammation-related disorders. As research continues to uncover new therapeutic uses for this compound and its derivatives, it is likely that it will play an increasingly important role in drug discovery efforts worldwide.